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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the shielding properties of neodymium oxide

(Nd₂O₃) doped glasses against various forms of radiation, including gamma rays, neutrons,

and laser radiation. The information presented is supported by experimental data to assist

researchers in selecting appropriate shielding materials for their specific applications.

Gamma-Ray Shielding Properties
The introduction of neodymium oxide into glass matrices has been shown to significantly

enhance their gamma-ray shielding capabilities. This improvement is primarily attributed to the

high atomic number (Z=60) and density of neodymium, which increases the probability of

photon interaction with the glass material.

A study on yttrium lead borotellurite glass doped with varying concentrations of Nd₂O₃

demonstrated a clear trend of improved shielding with increased dopant levels. Key parameters

such as the mass attenuation coefficient (MAC) and linear attenuation coefficient (LAC) were

observed to increase with higher Nd₂O₃ content, while the half-value layer (HVL) and mean

free path (MFP) decreased, indicating enhanced shielding efficiency.[1]

Similarly, research on phosphate glass doped with naturally extracted neodymium showed a

consistent increase in the mass attenuation coefficient with higher Nd₂O₃ content across

various energy levels.[2] This enhancement is due to the higher density and atomic number of

neodymium oxide compared to the base glass components.[2]
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Table 1: Gamma-Ray Shielding Properties of Nd₂O₃ Doped Yttrium Lead Borotellurite Glass[1]

Nd₂O₃ (mol%)
Density
(g/cm³)

Mass
Attenuation
Coefficient
(MAC) at 1
MeV (cm²/g)

Linear
Attenuation
Coefficient
(LAC) at 1 MeV
(cm⁻¹)

Half-Value
Layer (HVL) at
1 MeV (cm)

0.0 5.85 0.065 0.380 1.82

0.5 5.89 0.066 0.389 1.78

1.0 5.93 0.067 0.397 1.74

1.5 5.97 0.068 0.406 1.71

2.0 6.01 0.069 0.415 1.67

2.5 6.05 0.070 0.424 1.63

Table 2: Comparison of Gamma-Ray Shielding Properties of Nd₂O₃ Doped Phosphate Glass

and Lead Glass[2]

Material Density (g/cm³)
Mass Attenuation
Coefficient (MAC) at 0.662
MeV (cm²/g)

Phosphate Glass (0 mol%

Nd₂O₃)
3.25 0.0797

Phosphate Glass (3 mol%

Nd₂O₃)
3.45 0.0890

Lead (for comparison) 11.34 0.1101

Experimental Protocol for Gamma-Ray Shielding
Measurement
The experimental setup for measuring gamma-ray attenuation typically employs a narrow beam

geometry.[3][4] A radioactive source (e.g., ¹³⁷Cs, ⁶⁰Co) emits a collimated beam of gamma rays
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that passes through the glass sample of a known thickness. A detector, such as a NaI(Tl)

scintillation detector or a High-Purity Germanium (HPGe) detector, is placed on the opposite

side of the sample to measure the intensity of the transmitted photons. The linear attenuation

coefficient (μ) is then calculated using the Beer-Lambert law:

I = I₀ * e^(-μx)

where:

I is the intensity of the transmitted gamma rays.

I₀ is the initial intensity of the gamma rays.

μ is the linear attenuation coefficient.

x is the thickness of the glass sample.

From the linear attenuation coefficient, other important shielding parameters like the mass

attenuation coefficient (MAC = μ/ρ, where ρ is the density), half-value layer (HVL = 0.693/μ),

and mean free path (MFP = 1/μ) can be determined.

Neutron Shielding Properties
Neodymium possesses a notable capacity for neutron absorption, making its inclusion in glass

compositions beneficial for neutron shielding applications. While extensive experimental data

for various glass systems is not as readily available as for gamma shielding, studies have

indicated the effectiveness of neodymium in enhancing neutron attenuation.

A study on a glass system of [(89-x)TeO₂ + 10TiO₂ + 1Nd₂O₃ + xWO₃] showed that the addition

of Nd₂O₃ contributes to the neutron shielding properties. The fast neutron removal cross-

section (ΣR), a measure of the probability of a fast neutron's first collision, was reported for

these glasses.

Table 3: Fast Neutron Removal Cross-Section of a Neodymium-Doped Glass System
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Glass Composition
Fast Neutron Removal Cross-Section (ΣR)
(cm⁻¹)

89TeO₂-10TiO₂-1Nd₂O₃
Data not explicitly provided for this specific

composition

79TeO₂-10TiO₂-1Nd₂O₃-10WO₃ 0.108

69TeO₂-10TiO₂-1Nd₂O₃-20WO₃ 0.112

For comparison, borated polyethylene is a commonly used neutron shielding material due to

the high neutron cross-section of boron and the moderating effect of hydrogen in polyethylene.

Table 4: Neutron Shielding Properties of Borated Polyethylene

Material Density (g/cm³)
Attenuation of
Thermal Neutrons

Attenuation of Fast
Neutrons

Borated Polyethylene

(5% Boron)
~0.95 High Moderate

Experimental Protocol for Neutron Shielding
Measurement
Neutron shielding experiments often involve a neutron source, such as a ²⁴¹Am-Be source,

which produces a spectrum of fast neutrons. The glass sample is placed between the source

and a neutron detector. The detector measures the neutron flux with and without the shielding

material to determine the attenuation. The fast neutron removal cross-section can be calculated

from these measurements.

Laser Shielding Properties
Neodymium-doped glasses are well-known for their applications as active laser media.

However, their sharp absorption bands also make them potentially useful for laser shielding at

specific wavelengths. The strong absorption at certain wavelengths can be utilized to attenuate

laser beams, protecting sensitive equipment or personnel.
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The optical absorption spectra of neodymium-doped glasses show characteristic sharp

absorption peaks corresponding to the f-f electronic transitions of the Nd³⁺ ion. For instance,

strong absorption bands are typically observed around 580 nm, 740 nm, 800 nm, and 870 nm.

While specific optical density (OD) values for shielding applications are not extensively reported

in the literature, the absorption coefficient at a given laser wavelength can be used to calculate

the attenuation. The relationship between absorbance (A), transmittance (T), and optical

density (OD) is given by:

OD = -log₁₀(T) = A

A higher absorption coefficient at a specific wavelength will result in a higher optical density and

better shielding performance for that particular laser line. For example, the significant

absorption of Nd-doped glasses around 580 nm would make them effective filters for lasers

operating in that region.

Experimental Protocol for Laser Shielding Measurement
Laser shielding effectiveness is typically characterized by measuring the optical density of the

material at the laser wavelength of interest. This is done using a spectrophotometer to measure

the transmittance of the material. A laser source is directed at the sample, and a power meter

measures the incident and transmitted power to determine the attenuation. For high-power

laser applications, laser-induced damage threshold (LIDT) testing is also crucial to ensure the

material can withstand the laser intensity without being damaged.

Visualizations

Doping Concentration

Physical Properties Shielding Effectiveness

Increase Nd₂O₃

Concentration

Increase in
Densityleads to

Increase in Effective
Atomic Number (Zeff)

leads to

Increase in MAC & LAC
(Gamma Shielding)

Increase in Neutron
Absorption Cross-Section

Decrease in HVL & MFP
(Gamma Shielding)

Enhanced Shielding
Performance

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14282440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Relationship between Nd₂O₃ doping and shielding effectiveness.
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Caption: Experimental workflow for radiation shielding evaluation.

Conclusion
Neodymium oxide doped glasses exhibit promising shielding properties against gamma rays

and have the potential for effective neutron and laser radiation attenuation. The addition of

Nd₂O₃ consistently enhances the shielding performance of the base glass material, primarily by

increasing its density and effective atomic number. Compared to traditional shielding materials

like lead glass, neodymium-doped glasses can offer comparable gamma-ray attenuation with

the added benefit of specific optical properties. For neutron shielding, while materials like

borated polyethylene are highly effective, neodymium-doped glasses could provide a

transparent alternative with moderate shielding capabilities. The sharp absorption bands of

Nd³⁺ ions also make these glasses suitable for filtering specific laser wavelengths. Further

research and development in this area could lead to the optimization of Nd₂O₃-doped glass

compositions for a wide range of radiation shielding applications in research, medicine, and

industry.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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